3-[[4-Cyclopropyl-5-methyl-3-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]thiophen-2-yl]carbamoyl]bicyclo[2.2.2]oct-2-ene-2-carboxylic acid

• Molecular Formula: C21H20F3N3O4S
• Molecular Weight: 467.5 g/mol
• IUPAC Name: 3-[[4-cyclopropyl-5-methyl-3-[3-(trifluoromethyl)-1,2,4-oxadiazol-5-yl]thiophen-2-yl]carbamoyl]bicyclo[2.2.2]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C21H20F3N3O4S/c1-8-12(9-2-3-9)15(17-26-20(27-31-17)21(22,23)24)18(32-8)25-16(28)13-10-4-6-11(7-5-10)14(13)19(29)30/h9-11H,2-7H2,1H3,(H,25,28)(H,29,30)
• InChI Key: HXCOCQVXJUKVAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)C2=C(C3CCC2CC3)C(=O)O)C4=NC(=NO4)C(F)(F)F)C5CC5

Description

PMID27109571-Compound-37 is a small molecular drug with the chemical formula C21H20F3N3O4S. It is known for its inhibitory action on fatty acid-binding proteins, which play a crucial role in various metabolic processes .

Preparation Methods

The preparation of PMID27109571-Compound-37 involves several synthetic routes and reaction conditions. One of the common methods includes the use of tricyclic compounds. The synthesis typically involves multiple steps, including the formation of key intermediates through reactions such as Wittig reactions, reduction processes, and cycloaddition reactions . Industrial production methods often involve optimizing these reactions to achieve higher yields and purity.

Chemical Reactions Analysis

PMID27109571-Compound-37 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

PMID27109571-Compound-37 has a wide range of scientific research applications, including:

Chemistry: It is used as a model compound in various chemical reactions to study reaction mechanisms and kinetics.

Biology: It is used to study the role of fatty acid-binding proteins in cellular processes.

Medicine: It has potential therapeutic applications in treating metabolic disorders and diseases related to fatty acid metabolism.

Industry: It is used in the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of PMID27109571-Compound-37 involves its inhibitory effect on fatty acid-binding proteins. These proteins are involved in the transport and metabolism of fatty acids within cells. By inhibiting these proteins, PMID27109571-Compound-37 can modulate various metabolic pathways and processes .

Comparison with Similar Compounds

PMID27109571-Compound-37 is unique in its specific inhibitory action on fatty acid-binding proteins. Similar compounds include other inhibitors of fatty acid-binding proteins, such as:

Compound-38: Another inhibitor with a similar structure but different functional groups.

Compound-44: A related compound with a different mechanism of action.

These compounds share some similarities in their chemical structure and biological activity but differ in their specific targets and effects.